Cas no 2919741-82-3 (Relugolix Impurity 65)

• Product Name: Relugolix Impurity 65
• CAS No: 2919741-82-3
• MF: C₂₇H₂₃F₂N₅O₆S
• MW: 583.563231706619
• CID: 6947980
• PubChem ID: 172866757
• Update Time: 2025-05-07

Relugolix Impurity 65 Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2,6-difluorophenyl)methyl]-N-[3-[[(6-methoxy-3-pyridazinyl)amino]carbonyl]-4-methyl-5-(4-nitrophenyl)-2-thienyl]-, ethyl ester
• B2A2LE2TSB
• N-[(2,6-Difluorophenyl)methyl]-N-[3-[[(6-methoxy-3-pyridazinyl)amino]carbonyl]-4-methyl-5-(4-nitrophenyl)-2-thienyl]carbamic acid ethyl ester
• 2919741-82-3
• Relugolix Impurity 65

• Inchi： 1S/C27H23F2N5O6S/c1-4-40-27(36)33(14-18-19(28)6-5-7-20(18)29)26-23(25(35)30-21-12-13-22(39-3)32-31-21)15(2)24(41-26)16-8-10-17(11-9-16)34(37)38/h5-13H,4,14H2,1-3H3,(H,30,31,35)
• InChI Key： ICWFZBPQMFBMAQ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(=CC=2)[N+](=O)[O-])=C(C)C(C(NC2=CC=C(N=N2)OC)=O)=C1N(C(=O)OCC)CC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 583.13371097Da
• Monoisotopic Mass: 583.13371097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 168Ų